Cas no 123856-96-2 (1H-1,2,4-Triazole, 3-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]-)

• Product Name: 1H-1,2,4-Triazole, 3-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]-
• CAS No: 123856-96-2
• MF: C₁₁H₇F₆N₃S
• MW: 327.248801469803
• CID: 1218592
• Update Time: 2024-08-04

1H-1,2,4-Triazole, 3-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]-
• 1H-1,2,4-Triazole, 5-[[[3,5-bis(trifluoromethyl)phenyl]methyl]thio]-

• Inchi： 1S/C11H7F6N3S/c12-10(13,14)7-1-6(2-8(3-7)11(15,16)17)4-21-9-18-5-19-20-9/h1-3,5H,4H2,(H,18,19,20)
• InChI Key： PDABDCNOWHCXJW-UHFFFAOYSA-N
• SMILES： N1C(SCC2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)=NC=N1

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Melting Point: 118-119 °C(Solv: ethyl acetate (141-78-6))
• Boiling Point: 342.5±52.0 °C(Predicted)
• pka: 8.76±0.20(Predicted)